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Compound of Interest

Compound Name: 2-Chloro-5-(chloromethyl)pyridine

Cat. No.: B046043

An In-depth Technical Guide to the Synonyms and Alternative Names of 2-Chloro-5-
(chloromethyl)pyridine

This technical guide provides a comprehensive overview of the synonyms, alternative names,
and key identifiers for the chemical compound 2-Chloro-5-(chloromethyl)pyridine. This
information is essential for researchers, scientists, and professionals in drug development and
agrochemical synthesis to ensure accurate identification and sourcing of this important
intermediate.

Chemical Identity and Nomenclature

2-Chloro-5-(chloromethyl)pyridine is a disubstituted pyridine derivative that serves as a
critical building block in the synthesis of various commercial products, most notably
neonicotinoid insecticides such as imidacloprid and acetamiprid.[1][2][3] Its chemical structure
consists of a pyridine ring with a chlorine atom at the 2-position and a chloromethyl group at
the 5-position.

The systematic and unambiguous identification of chemical compounds is crucial in scientific
research and commerce. The following sections and tables summarize the various names and
identifiers associated with 2-Chloro-5-(chloromethyl)pyridine.

IUPAC and Systematic Names
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The International Union of Pure and Applied Chemistry (IUPAC) provides a standardized
nomenclature for chemical compounds. The official IUPAC name for this compound is 2-
chloro-5-(chloromethyl)pyridine.[4][5] Other systematic names are also used, often following
the conventions of chemical indexing services.

Common Synonyms and Trivial Names

In addition to its systematic name, 2-Chloro-5-(chloromethyl)pyridine is known by several
common synonyms and trivial names in commercial and laboratory settings. These names are
often shorter or historical. It is also sometimes referred to as an impurity of imidacloprid.[1][6]

Chemical Identifiers

For precise identification, a variety of registry numbers and codes are assigned to chemical
substances. These identifiers are unique and provide a reliable way to reference the compound
in databases and regulatory documents.

Data Presentation: Synonyms and Identifiers

The quantitative and qualitative data regarding the nomenclature of 2-Chloro-5-
(chloromethyl)pyridine are summarized in the tables below for easy reference and
comparison.

Table 1: Synonyms and Alternative Names for 2-Chloro-5-(chloromethyl)pyridine
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Name Type Name

IUPAC Name 2-chloro-5-(chloromethyl)pyridine[4][7]
Systematic Name Pyridine, 2-chloro-5-(chloromethyl)-[1][3][6][7][8]
Common Synonyms 2-Chloro-5-chloromethylpyridine[2][9][10]

5-(Chloromethyl)-2-chloropyridine[3][8]

3-(Chloromethyl)-6-chloropyridine[3][8]

6-Chloro-3-(chloromethyl)pyridine[3][8]

(6-Chloro-3-pyridyl)methyl chloride[8]

2-Chloropyridin-5-ylmethyl chloride[3][8]

2-Chloro-5-pyridylmethyl chloride[3][8]

6-chloro-3-pyridylmethyl chloride[7]

2-chloro-chloromethylpyridine[1][6][9]

Language Variants 2-Chlor-5-(chlormethyl)pyridin [German][10]

2-Chloro-5-(chlorométhyl)pyridine [French][10]

Other Names imidacloprid impurity[1][6]

Table 2: Key Chemical Identifiers
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Identifier Value

CAS Registry Number 70258-18-3[1][2][31[41[7][81[9][10]

EC Number 454-800-3[3][7] or 615-091-8[7]

PubChem CID 155479[7]

MDL Number MFCD00125366[1][7][9]

InChi Key SKCNYHLTRZIINA-UHFFFAOY SA-N[3][4][5]
[10]

SMILES CICC1=CN=C(CI)C=C1[4][9]

DSSTox Substance 1D DTXSID50220498[3][7]

Experimental Protocols

This document focuses on the nomenclature and identification of 2-Chloro-5-
(chloromethyl)pyridine. Detailed experimental protocols for the synthesis or analysis of this
compound are beyond the scope of this guide. Researchers are advised to consult peer-
reviewed scientific literature and established chemical synthesis databases for reliable
experimental procedures. The synthesis of this compound can be achieved from 2-chloro-5-
methylpyridine through a chlorination reaction.[8]

Visualization of Nomenclature Relationships

The following diagram illustrates the logical relationships between the different types of names
and identifiers for 2-Chloro-5-(chloromethyl)pyridine.

Caption: Logical relationships of chemical nomenclature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Chloro-5-(chloromethyl)pyridine synonyms and
alternative names]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046043#2-chloro-5-chloromethyl-pyridine-synonyms-
and-alternative-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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